9-cis-Retinyl Oleate-d17
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Overview
Description
“9-cis-Retinyl Oleate-d17” is a labelled version of 9-cis-Retinyl Oleate, which is primarily found in the retina . It is a fatty acid ester of a Retinol isomer . The IUPAC name for this compound is (2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl-11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-heptadecadeuteriooctadec-9-enoate .
Synthesis Analysis
The synthesis of 9-cis-retinoids involves a novel approach for the catalytic Z-isomerization of retinoids using conventional heat treatment or microwave irradiation . A screen of 20 transition metal-based catalysts identified an optimal approach for the regioselective production of Z-retinoids . The most effective catalytic system was comprised of a palladium complex with labile ligands .
Molecular Structure Analysis
The molecular formula of “9-cis-Retinyl Oleate-d17” is C38H45D17O2 . The molecular weight is 568.00 . The canonical SMILES structure is CCCCCCCCC=CCCCCCCCC(=O)OCC=C©C=CC=C©C=CC1=C(CCCC1©C)C .
Chemical Reactions Analysis
In the eye, hydrolysis of stored retinyl esters is catalyzed by retinyl ester hydrolase (REH) activities in retinal pigment epithelium (RPE) membranes . Specific activities determined for hydrolysis of various retinol isomers of retinyl palmitate (9-cis-, 11-cis-, 13-cis-, and all-trans-retinyl palmitates) indicated that 11-cis-retinyl palmitate is preferentially hydrolyzed .
Physical And Chemical Properties Analysis
The molecular formula of “9-cis-Retinyl Oleate-d17” is C38H45D17O2 . The molecular weight is 568.00 . The canonical SMILES structure is CCCCCCCCC=CCCCCCCCC(=O)OCC=C©C=CC=C©C=CC1=C(CCCC1©C)C .
Scientific Research Applications
1. Biosynthesis and Metabolism
9-cis-Retinoic acid, for which 9-cis-retinyl oleate-d17 is a precursor, is synthesized through specific pathways involving enzymes like cis-retinol dehydrogenase (cRDH). This process involves the oxidation of 9-cis-retinol to 9-cis-retinal, and subsequent synthesis in hepatic cells, playing a crucial role in liver metabolism (Paik et al., 2000).
2. Retinoid Receptor Interaction
9-cis-Retinoic acid, derived from 9-cis-retinyl oleate-d17, serves as a biological ligand for retinoid X receptors (RXR). It interacts with various fatty acids and bile acids, indicating its involvement in diverse metabolic pathways (Radomińska-Pandya & Chen, 2002).
3. Role in Vision
Research on the synthesis and analysis of various retinyl esters, including 9-cis-retinyl oleate-d17, highlights their significance in ocular health, particularly in processes like vision and retinal health (Alvarez et al., 1981).
4. Enzymatic Reactions and Isomerization
Enzymatic activities related to the conversion and isomerization of 9-cis-retinyl oleate-d17 to its active forms are crucial in physiological processes like cellular differentiation and vision (Labrecque et al., 1995).
5. Pharmaceutical Applications
The study of 9-cis-retinyl oleate-d17 and its derivatives provides insights into potential therapeutic applications, such as in the treatment of hereditary retinal diseases and other conditions requiring retinoid-based interventions (Kochman et al., 2021).
6. Analytical Chemistry and Spectroscopy
Mass spectrometry and analytical techniques have been employed to study compounds like 9-cis-retinyl oleate-d17, aiding in the identification and understanding of its structure and metabolic pathways (Lin et al., 1970).
Mechanism of Action
The retinoid (visual) cycle is a complex enzymatic pathway that operates in the retina for the regeneration of 11-cis-retinal (11-cis-Ral), the inherent visual chromophore indispensable for vision . Deficiencies in the retinoid metabolism are involved in pathologic mechanisms of several forms of retinal diseases .
Safety and Hazards
Future Directions
properties
IUPAC Name |
[(2E,4E,6Z,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraenyl] (Z)-11,11,12,12,13,13,14,14,15,15,16,16,17,17,18,18,18-heptadecadeuteriooctadec-9-enoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C38H62O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-27-37(39)40-32-30-34(3)25-22-24-33(2)28-29-36-35(4)26-23-31-38(36,5)6/h14-15,22,24-25,28-30H,7-13,16-21,23,26-27,31-32H2,1-6H3/b15-14-,25-22+,29-28+,33-24-,34-30+/i1D3,7D2,8D2,9D2,10D2,11D2,12D2,13D2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FXKDHZXYYBPLHI-OIHCPOPYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC=C(C)C=CC=C(C)C=CC1=C(CCCC1(C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])/C=C\CCCCCCCC(=O)OC\C=C(/C)\C=C\C=C(\C)/C=C/C1=C(CCCC1(C)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C38H62O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
568.0 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-cis-Retinyl Oleate-d17 |
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